REACTION_CXSMILES
|
[Pb:1]=[O:2].[S:3](=[O:7])(=[O:6])([OH:5])[OH:4]>>[O-2:4].[O-2:2].[O-2:4].[O-:6][S:3]([O-:7])(=[O:5])=[O:4].[Pb+2:1].[Pb+2:1].[Pb+2:1].[Pb+2:1] |f:2.3.4.5.6.7.8.9|
|
Name
|
|
Quantity
|
1175.6 mL
|
Type
|
reactant
|
Smiles
|
[Pb]=O
|
Name
|
|
Quantity
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26.22 mL
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Type
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reactant
|
Smiles
|
S(O)(O)(=O)=O
|
Conditions are dynamic
|
1
|
Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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the slurry was heated under agitation with a glass vane, and when the temperature
|
Type
|
CUSTOM
|
Details
|
was elevated to about 70° C.
|
Type
|
ADDITION
|
Details
|
stage of addition)
|
Type
|
TEMPERATURE
|
Details
|
The temperature was maintained at 65° to 70° C.
|
Type
|
TEMPERATURE
|
Details
|
while heating the slurry on a heater under agitation
|
Reaction Time |
60 min |
Name
|
|
Type
|
product
|
Smiles
|
[O-2].[O-2].[O-2].[O-]S(=O)(=O)[O-].[Pb+2].[Pb+2].[Pb+2].[Pb+2]
|
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |